Cas no 245524-95-2 (6-Chloro-4-nitro-1H-indole)

6-Chloro-4-nitro-1H-indole structure
6-Chloro-4-nitro-1H-indole structure
Product Name:6-Chloro-4-nitro-1H-indole
CAS No:245524-95-2
MF:C8H5ClN2O2
MW:196.590500593185
MDL:MFCD07781454
CID:245964
PubChem ID:15868847
Update Time:2025-04-19

6-Chloro-4-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-nitro-1H-indole
    • 1H-Indole,6-chloro-4-nitro-
    • 6-CHLORO-4-NITRO INDOLE
    • 1H-Indole,6-chloro-4-nitro
    • 245524-95-2
    • J-518575
    • 1H-Indole, 6-chloro-4-nitro-
    • FT-0744309
    • AMY7438
    • AKOS006286400
    • AS-80734
    • CS-0131091
    • 6-Chloro-4-nitroindole
    • ACHKQFCKHUHNQJ-UHFFFAOYSA-N
    • MFCD07781454
    • SCHEMBL8488007
    • VJA52495
    • A847123
    • DTXSID20579001
    • SY259511
    • DB-008904
    • MDL： MFCD07781454
    • Inchi： 1S/C8H5ClN2O2/c9-5-3-7-6(1-2-10-7)8(4-5)11(12)13/h1-4,10H
    • InChI Key： ACHKQFCKHUHNQJ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C2C=CNC=2C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.00400
  • Monoisotopic Mass: 196.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 395.7 °C at 760 mmHg
  • Flash Point: 193.1 °C
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 61.61000
  • LogP: 3.25270

6-Chloro-4-nitro-1H-indole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Chloro-4-nitro-1H-indole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:245524-95-2)6-CHLORO-4-NITRO INDOLE
Order Number:sfd8135
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:245524-95-2)6-CHLORO-4-NITRO INDOLE
sfd8135
Purity:99.9%
Quantity:200kg
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